Cas no 61111-54-4 (2-Cyclopentene-1-methanol, 1-methyl-)

• Product Name: 2-Cyclopentene-1-methanol, 1-methyl-
• CAS No: 61111-54-4
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 491580
• PubChem ID: 13693091
• Update Time: 2025-04-19

2-Cyclopentene-1-methanol, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentene-1-methanol, 1-methyl-
• (1-methylcyclopent-2-en-1-yl)methanol
• DTXSID70546869
• 61111-54-4
• EN300-6487451

• Inchi： 1S/C7H12O/c1-7(6-8)4-2-3-5-7/h2,4,8H,3,5-6H2,1H3
• InChI Key： NHUJFFJPKSJOLB-UHFFFAOYSA-N
• SMILES： OCC1(C)C=CCC1

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols